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Compound of Interest

Compound Name: Moxidectin

Cat. No.: B1677422

Moxidectin Demonstrates Superior Efficacy
Against Ivermectin-Resistant Nematodes

A comprehensive review of multiple studies reveals that moxidectin is largely effective in
treating infections caused by nematode strains that have developed resistance to ivermectin.
This efficacy is observed across various parasitic species, including Haemonchus contortus,
Teladorsagia circumcincta, and Cooperia spp., making it a critical tool in the management of
anthelmintic resistance.

Moxidectin's ability to overcome ivermectin resistance is a significant advantage in veterinary
and potentially human medicine, where the effectiveness of macrocyclic lactones is under
threat. Experimental data consistently shows that moxidectin achieves a high percentage of
worm burden reduction, even in nematode populations where ivermectin has failed.

Comparative Efficacy Data

The following tables summarize the comparative efficacy of moxidectin and ivermectin against
ivermectin-resistant nematode strains, as determined by fecal egg count reduction tests
(FECRT) and adult worm burden analysis.

Table 1: Efficacy against lvermectin-Resistant Haemonchus contortus in Sheep
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Treatment (Oral

Efficacy (Fecal Egg

Efficacy (Adult

Dose) Count Reduction Worm Burden Reference
ose
%) Reduction %)
) No significant
Ivermectin (0.2 mg/kg) ] 38.8% (at 0.4 mg/kg) [1][2]
reduction
Moxidectin (0.2
99% - 100% 99.9% - 100% [1][2]
mg/kg)
Nemadectin (0.2
99% Not Reported [1]

mg/kg)

Table 2: Efficacy against Multiple Anthelmintic-Resistant Haemonchus contortus in Sheep

Efficacy (Adult Worm

Treatment . Reference
Burden Reduction %)

Ivermectin 29.1% [3]

Moxidectin 99.98% [3]

Albendazole 33.75% [3]

Closantel 78.3% [3]

Levamisole 99.59% [3]

Table 3: Efficacy against Ivermectin-Resistant Cooperia spp

. in Cattle (FECRT)
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Efficacy (Fecal Egg Count
Treatment (Subcutaneous) ] Reference
Reduction %)

Ivermectin (0.2 mg/kg) 65% [4]
Long-acting Ivermectin (0.2

-20% [4]
mg/kg)
Moxidectin (0.2 mg/kg) 95% [4]
Doramectin (0.2 mg/kg) 85% [4]
Fenbendazole (5 mg/kg, Oral) 100% [4]

Table 4: Efficacy against Ivermectin-Resistant Nematodes in Lambs

. Efficacy against H.
Treatment (Intraruminal) Reference
contortus (%)

Ivermectin 20.1% 516171
Abamectin 39.7% [516]1[7]
Moxidectin 89.6% 5161171

Experimental Protocols

The data presented above is derived from controlled studies with specific experimental
designs. Below are the methodologies for some of the key experiments.

Fecal Egg Count Reduction Test (FECRT) Protocol: This standardized test is used to determine
the efficacy of an anthelmintic drug by comparing the fecal egg counts of animals before and
after treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Assessing the cross-resistance profile of lvermectin-
resistant nematodes to Moxidectin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677422#assessing-the-cross-resistance-profile-of-
ivermectin-resistant-nematodes-to-moxidectin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8496899/
https://pubmed.ncbi.nlm.nih.gov/8496899/
https://pubmed.ncbi.nlm.nih.gov/11390073/
https://pubmed.ncbi.nlm.nih.gov/11390073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862411/
https://www.researchgate.net/publication/257741656_Comparative_tissue_pharmacokinetics_and_efficacy_of_moxidectin_abamectin_and_ivermectin_in_lambs_infected_with_resistant_nematodes_Impact_of_drug_treatments_on_parasite_P-glycoprotein_expression
https://bicyt.conicet.gov.ar/fichas/produccion/6471961
https://bicyt.conicet.gov.ar/fichas/produccion/6471961
https://bicyt.conicet.gov.ar/fichas/produccion/6471961
https://www.benchchem.com/product/b1677422#assessing-the-cross-resistance-profile-of-ivermectin-resistant-nematodes-to-moxidectin
https://www.benchchem.com/product/b1677422#assessing-the-cross-resistance-profile-of-ivermectin-resistant-nematodes-to-moxidectin
https://www.benchchem.com/product/b1677422#assessing-the-cross-resistance-profile-of-ivermectin-resistant-nematodes-to-moxidectin
https://www.benchchem.com/product/b1677422#assessing-the-cross-resistance-profile-of-ivermectin-resistant-nematodes-to-moxidectin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

